90-34-6

Primaquine

In Stock

• CAS RN:
• 90-34-6

• Formula:
• C15H21N3O

• InChI:
• InChI=1S/C15H21N3O/c1-11(5-3-7-16)18-14-10-13(19-2)9-12-6-4-8-17-15(12)14/h4,6,8-11,18H,3,5,7,16H2,1-2H3

• InChIKey:
• INDBQLZJXZLFIT-UHFFFAOYSA-N

• Primaquine is an intermediate in the synthesis of Primaquine-d3 Diphosphate. Primaquine-d3 Diphosphate is an isotope labelled Primaquine, which is an antimalarial.
  Primaquine is a synthetic, 8-aminoquinoline derivative with antimalarial properties. Although its mechanism of action is unclear, primaquine bind to and alter the properties of protozoal DNA. This agent eliminates tissue (exo-erythrocytic) malarial infection, preventing the development of the erythrocytic forms of the parasite which are responsible for relapses in Plasmodium vivax and ovale malaria. Primaquine is active against late hepatic stages (hypnozoites, schizonts). (NCI04)
  Primaquine is an aminoquinoline that has been used for the prevention and therapy of malaria for more than 50 years. Primaquine is not associated with serum enzyme elevations during therapy and has yet to be linked to instances of c...

Goitrin

In Stock

• CAS RN:
• 13190-34-6

• Formula:
• C5H7NOS

• InChI:
• InChI=1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8)

• InChIKey:
• UZQVYLOFLQICCT-UHFFFAOYSA-N

• (±)-Goitrin is a goitrogen and antithyroid compound that has been found in plants of the Brassica family. Dietary administration of (±)-goitrin (0.06-0.18% w/w) increases thyroid weight and decreases thyroid radioactive iodine uptake in rats fed a low-iodine diet. It also increases thyroid weight in chicks in a dose-dependent manner. (±)-Goitrin inhibits norepinephrine formation by bovine dopamine-β-hydroxylase in vitro when used at a concentration of 0.2 mM.
  5-ethenyl-1,3-oxazolidine-2-thione is a member of the class of oxazolidines that is 1,3-oxazolidine substituted by sulfanylidene and ethenyl groups at positions 2 and 5, respectively. It is a member of oxazolidines and an olefinic compound.
  Goitrin is a natural product found in Isatis tinctoria, Brassica napus, and other organisms with data available.
  

tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate

In Stock

• CAS RN:
• 102090-34-6

• Formula:
• C17H21NO3

• Tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.4. The purity is usually 95%.

Ethyl 3,4-dihydroxy-2-methylbenzoate

In Stock

• CAS RN:
• 217190-34-6

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c1-3-14-10(13)7-4-5-8(11)9(12)6(7)2/h4-5,11-12H,3H2,1-2H3

• InChIKey:
• CKLPOQWRVMCOMX-UHFFFAOYSA-N

• Ethyl 3,4-dihydroxy-2-methylbenzoate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.202. The purity is usually 95%.

5-Methyl-2-(4-(morpholinosulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330190-34-6

• Formula:
• C21H25N3O5S2

• InChI:
• InChI=1S/C21H25N3O5S2/c1-13-2-7-17-16(12-13)18(19(22)25)21(30-17)23-20(26)14-3-5-15(6-4-14)31(27,28)24-8-10-29-11-9-24/h3-6,13H,2,7-12H2,1H3,(H2,22,25)(H,23,26)

• InChIKey:
• LZGWYGWMCSMOCV-UHFFFAOYSA-N

• 5-Methyl-2-(4-(morpholinosulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H25N3O5S2 and its molecular weight is 463.57. The purity is usually 95%.

Cyclopropyl 3,5-difluorophenyl ketone

In Stock

• CAS RN:
• 898790-34-6

• Formula:
• C10H8F2O

• InChI:
• InChI=1S/C10H8F2O/c11-8-3-7(4-9(12)5-8)10(13)6-1-2-6/h3-6H,1-2H2

• InChIKey:
• YHFLTSHXQSQPMB-UHFFFAOYSA-N

• Cyclopropyl 3,5-difluorophenyl ketone is a useful research compound. Its molecular formula is C10H8F2O and its molecular weight is 182.17 g/mol. The purity is usually 95%.

N-(4,6-dimethylpyrimidin-2-yl)-N'-(3-methoxyphenyl)guanidine

In Stock

• CAS RN:
• 351190-34-6

• Formula:
• C14H17N5O

• InChI:
• InChI=1S/C14H17N5O/c1-9-7-10(2)17-14(16-9)19-13(15)18-11-5-4-6-12(8-11)20-3/h4-8H,1-3H3,(H3,15,16,17,18,19)

• InChIKey:
• UFMIMUHWGGDCKW-UHFFFAOYSA-N

• N-(4,6-dimethylpyrimidin-2-yl)-N'-(3-methoxyphenyl)guanidine is a useful research compound. Its molecular formula is C14H17N5O and its molecular weight is 271.324. The purity is usually 95%.

2-{[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(4-acetamidophenyl)acetamide

In Stock

• CAS RN:
• 872590-34-6

• Formula:
• C23H22N6O2S

• InChI:
• InChI=1S/C23H22N6O2S/c1-14-4-9-20(15(2)10-14)29-22-19(11-26-29)23(25-13-24-22)32-12-21(31)28-18-7-5-17(6-8-18)27-16(3)30/h4-11,13H,12H2,1-3H3,(H,27,30)(H,28,31)

• InChIKey:
• BEYVERAYOBRHPU-UHFFFAOYSA-N

• 2-{[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(4-acetamidophenyl)acetamide is a useful research compound. Its molecular formula is C23H22N6O2S and its molecular weight is 446.5 g/mol. The purity is usually 95%.

methyl (5-hydroxy-1H-indol-1-yl)acetate

Usually In Stock

• CAS RN:
• 445490-34-6

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-15-11(14)7-12-5-4-8-6-9(13)2-3-10(8)12/h2-6,13H,7H2,1H3

• InChIKey:
• XNSGCNDMVQXGPC-UHFFFAOYSA-N

• Methyl (5-hydroxy-1H-indol-1-yl)acetate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.

3-Methoxy-4-(piperidin-1-yl)aniline

In Stock

• CAS RN:
• 186090-34-6

• Formula:
• C12H18N2O

• InChI:
• InChI=1S/C12H18N2O/c1-15-12-9-10(13)5-6-11(12)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3

• InChIKey:
• MAGNNZDTPVFTPY-UHFFFAOYSA-N

• 3-Methoxy-4-(piperidin-1-yl)aniline is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.

5-tert-butyl-2-methyl-N-(3-morpholin-4-ylpropyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 877790-34-6

• Formula:
• C24H33N5O

• InChI:
• InChI=1S/C24H33N5O/c1-18-22(19-9-6-5-7-10-19)23-26-20(24(2,3)4)17-21(29(23)27-18)25-11-8-12-28-13-15-30-16-14-28/h5-7,9-10,17,25H,8,11-16H2,1-4H3

• InChIKey:
• DGPQYHUVSRSFEN-UHFFFAOYSA-N

• 5-tert-butyl-2-methyl-N-(3-morpholin-4-ylpropyl)-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C24H33N5O and its molecular weight is 407.562. The purity is usually 95%.

4-(4-bromo-2-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893790-34-6

• Formula:
• C21H15BrF2N2O3S

• InChI:
• InChI=1S/C21H15BrF2N2O3S/c1-13-6-9-16(11-17(13)23)26-21(27)25(12-14-7-8-15(22)10-18(14)24)19-4-2-3-5-20(19)30(26,28)29/h2-11H,12H2,1H3

• InChIKey:
• NVWDFAGEJJBQEX-UHFFFAOYSA-N

• 4-(4-bromo-2-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H15BrF2N2O3S and its molecular weight is 493.32. The purity is usually 95%.

5-Ethoxy-3-iodo-1H-indazole

Usually In Stock

• CAS RN:
• 518990-34-6

• Formula:
• C9H9IN2O

• InChI:
• InChI=1S/C9H9IN2O/c1-2-13-6-3-4-8-7(5-6)9(10)12-11-8/h3-5H,2H2,1H3,(H,11,12)

• InChIKey:
• CNQGNIFMJLGNLT-UHFFFAOYSA-N

• 5-Ethoxy-3-iodo-1H-indazole is a useful research compound. Its molecular formula is C9H9IN2O and its molecular weight is 288.08 g/mol. The purity is usually 95%.

2-Oxa-3-azabicyclo[2.2.2]oct-5-ene, 3-acetyl-1-methyl- (9CI)

• CAS RN:
• 110590-34-6

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-7(11)10-8-3-5-9(2,12-10)6-4-8/h3,5,8H,4,6H2,1-2H3

• InChIKey:
• YFVDYMRCPXNBJP-UHFFFAOYSA-N

• 2-Oxa-3-azabicyclo[2.2.2]oct-5-ene, 3-acetyl-1-methyl- (9CI), also known as 2-Oxa-3-azabicyclo[2.2.2]oct-5-ene, 3-acetyl-1-methyl- (9CI), is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.208. The purity is usually 95%.

N-(3-Chlorobenzyl)-2-butanamine

In Stock

• CAS RN:
• 893590-34-6

• Formula:
• C11H16ClN

• InChI:
• InChI=1S/C11H16ClN/c1-3-9(2)13-8-10-5-4-6-11(12)7-10/h4-7,9,13H,3,8H2,1-2H3

• InChIKey:
• PUOXRXNYHSXDSP-UHFFFAOYSA-N

• N-(3-Chlorobenzyl)-2-butanamine is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.7 g/mol. The purity is usually 95%.

n-(4-Methyl-2-thiazolyl)-2-[(6-phenyl-3-pyridazinyl)thio]acetamide

In Stock

• CAS RN:
• 893990-34-6

• Formula:
• C16H14N4OS2

• InChI:
• InChI=1S/C16H14N4OS2/c1-11-9-23-16(17-11)18-14(21)10-22-15-8-7-13(19-20-15)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18,21)

• InChIKey:
• WJRWSLORVIHRNX-UHFFFAOYSA-N

• VU0240551 is a K+/Cl- cotransporter 2 (KCC2) inhibitor (IC50 = 568 nM). It selectively inhibits KCC2 over Na+/K+/Cl- cotransporter 1 (NKCC1;  IC50 = >50 µM) but does inhibit the activity of adenosine A1 and A3 receptors, as well as inhibits activity of L-type calcium channels at the benzothiazepine site and human ether-a-go-go-related gene (hERG) potassium channels by greater than 50% in a panel of 68 receptors, ion channels, and transporters at 10 µM. VU0240551 decreases potassium ion uptake by 70% in HEK293 cells expressing KCC2 when used at a concentration of 1 µM.
  VU0240551 is an inhibitor of the neuronal K-Cl cotransporter, KCC2 (IC50 = 560 nM for K+ uptake assay in KCC2-overexpressing cells). VU0240551 exhibits selectivity over the Na-K-2Cl cotransporter, NKCCl. It also inhibits hERG and L-type Ca2+ channels.
  

N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride

In Stock

• CAS RN:
• 1190890-34-6

• Formula:
• C11H16ClN

• N,4-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.7. The purity is usually 95%.

3-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-5,7-dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 1030090-34-6

• Formula:
• C27H27N5O3

• InChI:
• InChI=1S/C27H27N5O3/c1-6-34-23-12-11-20(14-24(23)33-5)25-30-27(35-31-25)22-15-28-32-18(4)21(17(3)29-26(22)32)13-19-10-8-7-9-16(19)2/h7-12,14-15H,6,13H2,1-5H3

• InChIKey:
• SWBKXHSZPRAKHN-UHFFFAOYSA-N

• 3-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-5,7-dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C27H27N5O3 and its molecular weight is 469.545. The purity is usually 95%.

3-((4-Methoxyphenyl)sulfonyl)-1-(thiophen-2-ylsulfonyl)azetidine

In Stock

• CAS RN:
• 1797690-34-6

• Formula:
• C14H15NO5S3

• InChI:
• InChI=1S/C14H15NO5S3/c1-20-11-4-6-12(7-5-11)22(16,17)13-9-15(10-13)23(18,19)14-3-2-8-21-14/h2-8,13H,9-10H2,1H3

• InChIKey:
• BWXJPJBXESXORG-UHFFFAOYSA-N

• 3-((4-Methoxyphenyl)sulfonyl)-1-(thiophen-2-ylsulfonyl)azetidine is a useful research compound. Its molecular formula is C14H15NO5S3 and its molecular weight is 373.46. The purity is usually 95%.

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid

In Stock

• CAS RN:
• 2138390-34-6

• Formula:
• C11H15N3O4

• InChI:
• InChI=1S/C11H15N3O4/c1-11(2,3)18-10(17)13-4-5-14-8(13)7(6-12-14)9(15)16/h6H,4-5H2,1-3H3,(H,15,16)

• InChIKey:
• XLIBKMQRIFTWKB-UHFFFAOYSA-N

• 1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O4 and its molecular weight is 253.258. The purity is usually 95%.

N-Methyl-N-(1-methylsulfonylpiperidin-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide

Usually In Stock

• CAS RN:
• 2361690-34-6

• Formula:
• C18H25N3O4S

• InChI:
• InChI=1S/C18H25N3O4S/c1-4-17(22)19-13-14-5-7-15(8-6-14)18(23)20(2)16-9-11-21(12-10-16)26(3,24)25/h4-8,16H,1,9-13H2,2-3H3,(H,19,22)

• InChIKey:
• GFTBSDRBQQCNQB-UHFFFAOYSA-N

• N-Methyl-N-(1-methylsulfonylpiperidin-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide is a useful research compound. Its molecular formula is C18H25N3O4S and its molecular weight is 379.48. The purity is usually 95%.